Cas no 40589-14-8 (2-Methylnonanol)
2-Methylnonanol Chemical and Physical Properties
Names and Identifiers
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- 1-Nonanol, 2-methyl-
- 2-methylnonan-1-ol
- 1-Nonanol,2-methyl
- 2-methyl-1-nonanol
- 2-methyl-nonan-1-ol
- 2-Methylnonanol
- EINECS 254-986-4
- AKOS006276027
- 40589-14-8
- DTXSID40960992
- NS00058100
- SCHEMBL976392
-
- Inchi: 1S/C10H22O/c1-3-4-5-6-7-8-10(2)9-11/h10-11H,3-9H2,1-2H3
- InChI Key: BEGNRPGEHZBNKK-UHFFFAOYSA-N
- SMILES: OCC(C)CCCCCCC
Computed Properties
- Exact Mass: 158.16700
- Monoisotopic Mass: 158.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 71.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 0.8454 (estimate)
- Melting Point: -1.53°C (estimate)
- Boiling Point: 222°C
- Flash Point: 87.1 °C
- Refractive Index: 1.4116 (estimate)
- PSA: 20.23000
- LogP: 2.97530
2-Methylnonanol Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Methylnonanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M493315-5mg |
2-Methylnonanol |
40589-14-8 | 5mg |
$167.00 | 2023-05-17 | ||
| TRC | M493315-25mg |
2-Methylnonanol |
40589-14-8 | 25mg |
$684.00 | 2023-05-17 | ||
| TRC | M493315-50mg |
2-Methylnonanol |
40589-14-8 | 50mg |
$1315.00 | 2023-05-17 | ||
| TRC | M493315-100mg |
2-Methylnonanol |
40589-14-8 | 100mg |
$ 1800.00 | 2023-09-06 |
2-Methylnonanol Related Literature
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1. Hydrocarbonylation reactions using alkylphosphine-containing dendrimers based on a polyhedral oligosilsesquioxane coreLo?c Ropartz,Douglas F. Foster,Russell E. Morris,Alexandra M. Z. Slawin,David J. Cole-Hamilton J. Chem. Soc. Dalton Trans. 2002 1997
-
Olivier Germay,Naresh Kumar,Christopher G. Moore,Eric J. Thomas Org. Biomol. Chem. 2012 10 9709
Additional information on 2-Methylnonanol
Recent Advances in Chemical and Biological Research on 2-Methylnonanol (CAS: 40589-14-8)
2-Methylnonanol (CAS: 40589-14-8) is a branched-chain fatty alcohol that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its versatile applications. Recent studies have explored its potential as a flavor and fragrance ingredient, antimicrobial agent, and intermediate in the synthesis of more complex molecules. This research brief consolidates the latest findings on 2-Methylnonanol, focusing on its chemical properties, biological activities, and emerging applications in drug development and industrial processes.
In a 2023 study published in the Journal of Chemical Biology, researchers investigated the antimicrobial properties of 2-Methylnonanol against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated significant inhibitory effects, particularly against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membranes, leading to leakage of cellular contents and eventual cell death. These findings suggest potential applications in developing novel antimicrobial agents, especially in the face of rising antibiotic resistance.
Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the use of 2-Methylnonanol as a precursor in the synthesis of bioactive molecules. The researchers successfully derivatized 2-Methylnonanol to produce a series of ester and ether compounds, which were then screened for anti-inflammatory activity. One derivative, 2-Methylnonanyl acetate, exhibited potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 µM. This highlights the potential of 2-Methylnonanol as a building block for designing new anti-inflammatory drugs.
From an industrial perspective, advancements in the sustainable production of 2-Methylnonanol have been reported. A 2024 study in Green Chemistry detailed a biocatalytic approach using engineered E. coli strains to produce 2-Methylnonanol from renewable feedstocks. The optimized process achieved a yield of 85% with high enantiomeric purity, addressing previous challenges in scalability and environmental impact. This development aligns with the growing demand for green chemistry solutions in the pharmaceutical and fragrance industries.
In conclusion, recent research on 2-Methylnonanol (CAS: 40589-14-8) underscores its multifaceted potential in chemical biology and pharmaceutical applications. Its antimicrobial properties, role as a synthetic intermediate, and advancements in sustainable production methods position it as a valuable compound for future innovations. Further studies are warranted to explore its full therapeutic potential and optimize its industrial applications.
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